Cas no 1706455-60-8 (5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile)

• Product Name: 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile
• CAS No: 1706455-60-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5710091
• PubChem ID: 102568287
• Update Time: 2026-03-11

5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1706455-60-8
• A907572
• 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile

• Inchi： 1S/C8H12N2O/c1-10-8(3-2-4-8)5-7(6-9)11-10/h7H,2-5H2,1H3
• InChI Key： QLOTUDWYNNXGKJ-UHFFFAOYSA-N
• SMILES： O1C(C#N)CC2(CCC2)N1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.3Ų

5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile Security Information

• Storage Condition：(BD619899)

Additional information on 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile

Introduction to 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile (CAS No. 1706455-60-8) in Modern Chemical and Pharmaceutical Research

The compound 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile, identified by its CAS number 1706455-60-8, represents a fascinating molecule with significant potential in the realms of chemical synthesis and pharmaceutical innovation. This spirocyclic structure, characterized by the interlocking of an azacyclohexane and an oxocyclohexane ring system, introduces unique steric and electronic properties that make it a valuable scaffold for developing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the utility of spirocyclic compounds in designing drugs with enhanced binding affinity and reduced metabolic clearance. The presence of a nitrile group at the 7-position of the molecule (5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile) adds another layer of complexity, influencing both the reactivity and the pharmacokinetic profile of the compound. This feature has attracted considerable attention from researchers exploring structure-activity relationships (SAR) in drug discovery.

In particular, the spiro[3.4]octane core is known for its ability to adopt rigid conformations, which can be exploited to optimize interactions with biological targets such as enzymes and receptors. The incorporation of a nitrogen atom in the azacyclohexane ring further enhances the compound's potential as a pharmacophore, enabling hydrogen bonding interactions that are crucial for drug-receptor binding. Such characteristics make 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its synthetic versatility. The spirocyclic framework provides a stable platform for functionalization at multiple sites, allowing chemists to tailor its properties for specific applications. For instance, the nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing access to derivatives with distinct biological activities. Additionally, the methyl substituent at position 5 influences the electronic distribution across the molecule, potentially modulating its interaction with biological targets.

Recent studies have begun to explore the pharmacological potential of derivatives inspired by 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile. Researchers have reported promising results in using such scaffolds to develop compounds with anti-inflammatory, analgesic, and even anticancer properties. The rigid structure of the spirocyclic system helps to stabilize key pharmacophoric moieties, improving binding affinity and selectivity. Furthermore, computational modeling studies suggest that this class of compounds may exhibit favorable pharmacokinetic profiles, including improved solubility and reduced toxicity.

The synthesis of 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile itself presents an interesting challenge due to the complexity of the spirocyclic core. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions and ring-forming steps. However, recent innovations in organic synthesis have made it possible to access such structures more efficiently through catalytic methods or one-pot reactions. These advancements not only streamline the synthesis but also reduce costs, making it more feasible to produce larger quantities for research purposes.

The role of computational chemistry in studying 5-Methyl-6-oxa-5-azaspiro[3.4]octane-7-carbonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. By simulating these interactions, scientists can identify key binding residues and optimize the molecule's design for improved efficacy. Such virtual screening approaches have significantly accelerated drug discovery pipelines in recent years, and they are particularly valuable when dealing with complex molecules like spirocyclic compounds.

Future directions in research on 5-Methyl-6-oxya--spiro[3..4..octane..7..carbonitrile (CAS No.. 1706455--60--8) include exploring its potential as a lead compound for drug development or as an intermediate in synthesizing more complex molecules.. The versatility of its scaffold makes it a versatile building block for medicinal chemists.. Additionally., investigating its environmental behavior and biodegradability will be important considerations as sustainable chemistry becomes increasingly critical..